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Compound of Interest

Compound Name: Methyl 3-bromopropanoate

Cat. No.: B147280

Essential Safety and Handling Guide for Methyl
3-bromopropanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Methyl 3-bromopropanoate. Adherence to these guidelines is
critical for ensuring laboratory safety and minimizing risk.

Chemical and Physical Properties

A summary of the key quantitative data for Methyl 3-bromopropanoate is provided in the table
below for easy reference.
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Property Value

Molecular Formula CaH7BrO2[1]

Molecular Weight 167.00 g/mol [1]

Appearance Colorless to almost colorless clear liquid[2][3]
Boiling Point 64 - 66 °C at 18-24 hPa[2][4]

Density 1.53 g/mL at 25 °C[2]

Flash Point 75 °C (167 °F) - closed cup[2][4]

Refractive Index n20/D 1.458 (lit.)

Hazard Identification and Personal Protective
Equipment (PPE)

Methyl 3-bromopropanoate is a combustible liquid that is harmful if swallowed, causes skin
and serious eye irritation, and may cause respiratory irritation.[2][4] It is crucial to use
appropriate personal protective equipment (PPE) to prevent exposure.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield.[4][5]

Protects against splashes and
vapors that can cause serious

eye irritation.

Skin Protection

Wear appropriate protective
gloves (e.g., nitrile or PVC)
and clothing to prevent skin
exposure.[4] An acid-resistant

apron is also recommended.[6]

Prevents skin contact which

can cause irritation.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[2][7] If ventilation is
inadequate, use a
NIOSH/MSHA approved
respirator with an organic

vapor cartridge.[8]

Avoid inhalation of vapors
which may cause respiratory

irritation.[4]

Operational Plan for Safe Handling

Follow these step-by-step procedures to ensure the safe handling of Methyl 3-

bromopropanoate in a laboratory setting.

[EEN

. Preparation:

N

. Handling:

Read and understand the Safety Data Sheet (SDS) before starting any work.[7]
Ensure a chemical fume hood is operational and available.[7]

Verify that an eyewash station and safety shower are accessible and operational.[4]
Assemble all necessary PPE and ensure it is in good condition.[9]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[4]
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e Conduct all work with Methyl 3-bromopropanoate in a certified chemical fume hood to
minimize inhalation exposure.[7]

o Wear the specified PPE at all times.

» Avoid contact with skin, eyes, and clothing.[10]

e Do not eat, drink, or smoke in the laboratory.[9]

o Keep away from heat, sparks, and open flames as it is a combustible liquid.[2][4]

e Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[2]

[8]
e Wash hands thoroughly after handling.[4]
3. In Case of a Spill:
o Evacuate personnel from the immediate area.
e Remove all sources of ignition.[2]
» Ventilate the area.

o Contain the spillage using non-combustible absorbent material such as sand, earth, or
vermiculite.[2]

e Collect the absorbed material into a suitable, closed container for disposal.[2]

Disposal Plan

Proper disposal of Methyl 3-bromopropanoate and contaminated materials is essential to
prevent environmental contamination and ensure safety.

o Chemical Waste: Dispose of unused Methyl 3-bromopropanoate and solutions containing it
as hazardous chemical waste. The material should be placed in a clearly labeled, sealed
container. Follow all local, state, and federal regulations for hazardous waste disposal.
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o Contaminated Materials: Any materials, such as absorbent pads, gloves, and lab coats, that
have come into contact with Methyl 3-bromopropanoate should be considered
contaminated. Place these materials in a sealed, labeled container for hazardous waste
disposal.

o Empty Containers: Empty containers may retain product residue and should be handled as
hazardous waste.[10] Do not reuse empty containers.

Workflow for Handling Methyl 3-bromopropanoate
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Caption: Workflow for the safe handling and disposal of Methyl 3-bromopropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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